Cas no 2138100-43-1 (3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one)

• Product Name: 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one
• CAS No: 2138100-43-1
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6006292
• PubChem ID: 165496718
• Update Time: 2025-07-18

3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one
• EN300-1158803
• 2138100-43-1
• 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one

• Inchi： 1S/C13H25NO/c1-9(2)12-7-6-11(15)8-13(12)14(5)10(3)4/h9-10,12-13H,6-8H2,1-5H3
• InChI Key： YXFVJGASGNFKOF-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)C)C(C1)N(C)C(C)C

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one

Introduction to 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one (CAS No. 2138100-43-1)

3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one, with the CAS number 2138100-43-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexanones and is characterized by its unique structural features, including a cyclohexane ring, an amine group, and an isopropyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one can be represented as follows: C₁₃H₂₃NO. The compound's molecular weight is approximately 209.32 g/mol, and it exhibits a combination of hydrophobic and hydrophilic properties, which can influence its solubility and bioavailability. The presence of the amine group and the cyclohexane ring suggests that this compound may have interactions with various biological targets, such as enzymes, receptors, and ion channels.

Recent studies have explored the potential therapeutic applications of 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. Preliminary in vitro studies have shown that 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one can bind to specific GPCRs with high affinity, suggesting its potential as a lead compound for drug development.

In addition to its interactions with GPCRs, 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one has been investigated for its anti-inflammatory properties. Inflammatory responses are involved in numerous pathological conditions, and compounds that can modulate these responses have significant therapeutic value. Studies using cell culture models have demonstrated that 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one have also been studied to evaluate its suitability for clinical use. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are critical factors in drug development. In vivo studies using animal models have shown that 3-[Methyl(propan-2-yl)amino]-4-(propan-2-yl)cyclohexan-1-one has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

To further understand the mechanism of action of 3-[Methyl(propan-2-yl)amino]-4-(propan-2-y l)cyclohexanone, researchers have employed various techniques such as molecular docking studies and molecular dynamics simulations. These computational methods have provided insights into the binding interactions between the compound and its target proteins. For instance, molecular docking studies have identified key residues in the binding pocket of GPCRs that are crucial for the high-affinity binding of 3-[Methyl(propan - 2 - yl ) amino ] - 4 - ( pro pan - 2 - yl ) cyc lo hex ane - 1 - one strong > . This information can guide the rational design of more potent and selective analogs. p > < p > In conclusion , < strong > 3 - [ Methyl ( pro pan - 2 - yl ) amino ] - 4 - ( pro pan - 2 - yl ) cyc lo hex ane - 1 - one strong > ( CAS No . 2138100 - 43 - 1 ) is a promising compound with diverse biological activities . Its potential as a modulator of GPCRs , anti-inflammatory agent , and other therapeutic applications makes it an attractive candidate for further research and development . As more studies are conducted , it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge , paving the way for innovative treatments in various medical fields . p > article > response >